3-(1-(1-(3,4-Dimethylphenyl)-5-oxopyrrolidine-3-carbonyl)piperidin-4-yl)thiazolidine-2,4-dione

• IUPAC Name: 3-[1-[1-(3,4-dimethylphenyl)-5-oxopyrrolidine-3-carbonyl]piperidin-4-yl]-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C21H25N3O4S/c1-13-3-4-17(9-14(13)2)23-11-15(10-18(23)25)20(27)22-7-5-16(6-8-22)24-19(26)12-29-21(24)28/h3-4,9,15-16H,5-8,10-12H2,1-2H3
• InChI Key: YPBRYWXHDCQLOV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2CC(CC2=O)C(=O)N3CCC(CC3)N4C(=O)CSC4=O)C
• Molecular Formula: C21H25N3O4S
• Molecular Weight: 415.5 g/mol
• CAS No.: 1795424-13-3

Description

3-(1-(1-(3,4-Dimethylphenyl)-5-oxopyrrolidine-3-carbonyl)piperidin-4-yl)thiazolidine-2,4-dione is a useful research compound. Its molecular formula is C21H25N3O4S and its molecular weight is 415.51. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Synthetic Pathways and Derivatives : Research has demonstrated various synthetic pathways for creating oxazolidines, thiazolidines, and related bicyclic compounds from β-hydroxy- or β-mercapto-α-amino acid esters. Such synthesis involves interactions with aromatic aldehydes and subsequent cyclization processes, contributing to the development of compounds with potential medicinal and chemical applications (Badr, Aly, Fahmy, & Mansour, 1981).

Biological Activities

• Antibacterial and Antifungal Activities : A novel series of substituted 5-(aminomethylene)thiazolidine-2,4-diones, derived from heterocyclic models of drug-like molecules, showed significant antibacterial activity, especially those bearing pyridine or piperazine moieties. Some compounds also exhibited antifungal activities, highlighting the potential for developing new antimicrobial agents from this class of compounds (Mohanty, Reddy, Ramadevi, & Karmakar, 2015).

Structural and Molecular Studies

• Spectral Analysis and Structural Elucidation : Research involving the novel compound 10-methoxy-10H-furo[3,2-g]chromeno[2,3-b][1,3]thiazole[5,4-e]pyridine-2,10(3H)-dione (MFCTP) showcased its structural analysis through FT-IR spectroscopy, NMR chemical shifts, and DFT calculations. This detailed investigation provides insights into the molecular structure, vibrational frequencies, and potential energy distribution, essential for understanding the compound's chemical behavior and its interaction with biological systems (Halim & Ibrahim, 2021).